Cas no 1707391-88-5 (2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile)
2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile Chemical and Physical Properties
Names and Identifiers
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- 2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile
- 5H-Cyclopenta[b]pyridine-3-carbonitrile, 2-chloro-6,7-dihydro-4-propyl-
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- Inchi: 1S/C12H13ClN2/c1-2-4-8-9-5-3-6-11(9)15-12(13)10(8)7-14/h2-6H2,1H3
- InChI Key: WJXPCLGIFXLOLC-UHFFFAOYSA-N
- SMILES: C12CCCC1=C(CCC)C(C#N)=C(Cl)N=2
2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM508852-1g |
2-Chloro-4-propyl-6,7-dihydro-5H-cyclopenta[b]pyridine-3-carbonitrile |
1707391-88-5 | 97% | 1g |
$505 | 2022-06-12 |
2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile Related Literature
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Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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Kanjun Sun,Fengting Hua,Shuzhen Cui,Yanrong Zhu,Hui Peng,Guofu Ma RSC Adv., 2021,11, 37631-37642
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
Additional information on 2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile
Introduction to 2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile (CAS No. 1707391-88-5)
2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile is a heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry due to its unique structural properties and potential biological activities. This compound, identified by its Chemical Abstracts Service (CAS) number 1707391-88-5, belongs to the pyrindine class of nitrogen-containing heterocycles, which are widely recognized for their role in medicinal chemistry. The presence of a chloro substituent at the 2-position and a propyl group at the 4-position, along with a cyano group at the 3-position, contributes to its distinct chemical profile and reactivity.
The synthesis and characterization of 2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile have been subjects of extensive research, particularly in the development of novel pharmaceutical agents. The compound's structural framework allows for modifications that can enhance its pharmacological properties, making it a valuable scaffold for drug discovery. Recent studies have highlighted its potential in inhibiting various enzymatic targets, which could lead to applications in treating inflammatory diseases, cancer, and neurological disorders.
In the context of modern drug design, the incorporation of nitrogen heterocycles like 2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile into molecular frameworks has been shown to improve binding affinity and selectivity. The chloro group at the 2-position can participate in hydrogen bonding or π-stacking interactions with biological targets, while the propyl chain adds steric bulk that can fine-tune receptor binding. Additionally, the cyano group at the 3-position can serve as a bioisostere for other functional groups, such as carboxylic acids or amides, which are common in bioactive molecules.
Recent advancements in computational chemistry have enabled researchers to predict the binding modes of 2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile with high precision. Molecular docking studies have revealed that this compound can interact with proteins involved in signal transduction pathways, suggesting its potential as an inhibitor of kinases or other enzymes implicated in disease mechanisms. These findings align with the growing interest in developing small-molecule modulators for precision medicine approaches.
The pharmacokinetic properties of 2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile are also under investigation. Preliminary data indicate that this compound exhibits reasonable solubility and stability under physiological conditions, which are critical factors for its bioavailability. Furthermore, its metabolic pathways have been studied to assess potential side effects and drug-drug interactions. These assessments are essential for ensuring the safety and efficacy of any therapeutic applications.
In conclusion, 2-Chloro-4-propyl-6,7-dihydro-5H-[1]pyrindine-3-carbonitrile (CAS No. 1707391-88-5) represents a promising candidate for further development in pharmaceutical research. Its unique structural features and demonstrated biological activity make it a valuable asset in the quest for novel therapeutic agents. As research continues to uncover new applications and refine synthetic methodologies, this compound is poised to play a significant role in addressing unmet medical needs.
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